2-(Dimethylamino)ethyl carbamimidate
Description
2-(Dimethylamino)ethyl carbamimidate (CAS: 65150-83-6), also known as ethyl N-[2-(methylamino)-2-methyliminoethyl]carbamate, is a carbamate derivative featuring a dimethylaminoethyl group. Its molecular formula is C₇H₁₅N₃O₂, and it is primarily utilized as a chemical intermediate in pharmaceutical and polymer synthesis . The compound’s structure combines a carbamimidate moiety with a tertiary amine, enabling dual reactivity in nucleophilic and electrophilic reactions.
Properties
CAS No. |
176962-95-1 |
|---|---|
Molecular Formula |
C5H13N3O |
Molecular Weight |
131.179 |
IUPAC Name |
2-(dimethylamino)ethyl carbamimidate |
InChI |
InChI=1S/C5H13N3O/c1-8(2)3-4-9-5(6)7/h3-4H2,1-2H3,(H3,6,7) |
InChI Key |
KDKCPOFMIOXTPG-UHFFFAOYSA-N |
SMILES |
CN(C)CCOC(=N)N |
Synonyms |
Carbamimidic acid, 2-(dimethylamino)ethyl ester (9CI) |
Origin of Product |
United States |
Comparison with Similar Compounds
Ethyl N-[2-(Methylamino)-2-Methyliminoethyl]carbamate (Same Compound)
This compound is structurally identical to 2-(dimethylamino)ethyl carbamimidate and serves as a precursor for quaternary ammonium salts. Its carbamimidate group (-NH-C(=N)-O-) distinguishes it from standard carbamates, offering enhanced reactivity in imine-forming reactions .
2-(Diethylamino)ethyl N,N-Diethylcarbamate
This analog replaces dimethylamino groups with diethylamino substituents. The increased steric bulk of diethyl groups reduces its solubility in polar solvents compared to the dimethyl derivative. It is used in niche polymer applications, where lipophilicity is prioritized .
Table 1: Comparison of Carbamimidate Derivatives
Dimethylaminoethyl Esters
2-(Dimethylamino)ethyl Methacrylate
Used in resin cements as a co-initiator, this methacrylate ester exhibits lower reactivity (degree of conversion: ~70%) compared to benzoate analogs. However, its polymerization efficiency improves significantly with diphenyliodonium hexafluorophosphate (DPI), enhancing crosslinking in dental resins .
2-(Dimethylamino)ethyl Acetate
This acetate ester (CAS: 1421-89-2) is less reactive in polymerization but serves as a precursor for cationic flocculants in water treatment. Unlike the carbamimidate, it lacks imine-forming capability, limiting its utility in pharmaceutical synthesis .
Table 2: Reactivity of Dimethylaminoethyl Derivatives in Resins
Diethylaminoethyl Derivatives
2-(Diethylamino)ethyl Chloride Hydrochloride
A quaternary ammonium precursor, this compound (CAS: 42344-79-8) is critical in synthesizing cationic surfactants. Compared to the dimethylaminoethyl carbamimidate, its diethyl groups increase lipid solubility, making it more suitable for drug delivery systems .
2-(Diethylamino)ethyl Acrylate
This acrylate derivative forms copolymers with acrylamide for flocculants. Its reactivity profile is distinct from carbamimidates, favoring radical polymerization over nucleophilic substitution .
Research Findings and Key Insights
- Reactivity in Polymer Chemistry: Ethyl 4-(dimethylamino) benzoate outperforms 2-(dimethylamino)ethyl methacrylate in resin cements, achieving ~90% conversion versus ~75%. DPI enhances methacrylate-based resins but has negligible effects on benzoates .
- Quaternary Ammonium Salt Synthesis: 2-(Dimethylamino)ethyl carbamimidate’s imine group allows efficient quaternization, whereas ester-based analogs (e.g., acrylates) require harsher conditions .
- Steric and Electronic Effects: Diethylamino groups hinder solubility but improve membrane permeability in drug candidates, whereas dimethylamino derivatives offer better aqueous compatibility .
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
